Cas no 1060229-66-4 (1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1060229-66-4
• MF: C₁₆H₁₇ClN₆O₂S₂
• MW: 424.928178548813
• CID: 5759752
• Update Time: 2025-05-24

1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• Inchi： 1S/C16H17ClN6O2S2/c17-12-3-6-15(26-12)27(24,25)22-9-7-21(8-10-22)14-5-4-13-18-19-16(11-1-2-11)23(13)20-14/h3-6,11H,1-2,7-10H2
• InChI Key： HAEOFBUJTUTIAS-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CC3)N1N=C(N1CCN(S(C3SC(Cl)=CC=3)(=O)=O)CC1)C=C2

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

1-[(5-Chlorothiophen-2-yl)sulfonyl]-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine: A Comprehensive Overview

The compound 1060229-66-4, also known as 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, represents a sophisticated chemical entity with potential applications in the field of pharmaceutical research. This molecule combines several structural motifs that are known to contribute to bioactivity and selectivity in drug design. The presence of a sulfonyl group attached to a thiophene ring suggests potential sulfonamide-like interactions, while the piperazine ring provides a rigid framework for hydrogen bonding and other non-covalent interactions. The triazolopyridazine moiety further enhances the molecule's ability to target specific biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazolopyridazine core of this compound has been shown to exhibit significant activity in kinase inhibition assays, making it a promising candidate for anti-cancer therapies. Additionally, the inclusion of a cyclopropyl group introduces steric hindrance and rigidity, which can improve the molecule's binding affinity to its target. This combination of structural features makes the compound an attractive lead for further optimization in medicinal chemistry.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. The construction of the piperazine ring is typically achieved through nucleophilic substitution reactions, while the formation of the triazolopyridazine moiety requires precise control over reaction conditions to ensure regioselectivity. The introduction of the sulfonyl group is another critical step that ensures the stability and bioavailability of the final product.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For instance, it has shown remarkable activity against protein kinase C (PKC), which is implicated in various pathological conditions such as cancer and inflammatory diseases. Furthermore, its ability to modulate ion channels suggests potential applications in neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that the molecule has excellent binding affinity for its target receptors, while quantitative structure-property relationship (QSPR) models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings underscore the compound's suitability for further preclinical testing.

The integration of cutting-edge research techniques with traditional synthetic methods has paved the way for innovative drug candidates like this one. As researchers continue to explore its therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.